Cas no 2137463-26-2 (Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate)

• Product Name: Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate
• CAS No: 2137463-26-2
• MF: C₁₄H₂₃ClN₂O₅
• MW: 334.795823335648
• CID: 5255603
• PubChem ID: 165439966
• Update Time: 2025-10-31

Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-387193
• chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate
• 2137463-26-2
• Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate

• Inchi： 1S/C14H23ClN2O5/c1-14(2,3)22-13(20)16-10-6-4-5-7-17(12(10)19)8-11(18)21-9-15/h10H,4-9H2,1-3H3,(H,16,20)
• InChI Key： MEYCGEQCRULEOG-UHFFFAOYSA-N
• SMILES： ClCOC(CN1C(C(CCCC1)NC(=O)OC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 334.1295495g/mol
• Monoisotopic Mass: 334.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate

Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate

The compound Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate with CAS No. 2137463-26-2 is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex structure, which incorporates a chloromethyl group, a tert-butoxycarbonyl (Boc) protecting group, and an azepane ring system. The integration of these functional groups makes it a versatile building block for constructing bioactive molecules and advanced materials.

Recent studies have highlighted the potential of chloromethyl derivatives in the development of novel therapeutic agents. The chloromethyl group, being an electrophilic species, facilitates nucleophilic substitutions, making it a valuable component in the synthesis of antibiotics, antiviral compounds, and anticancer drugs. In the case of Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate, the presence of the Boc group serves as a protective measure during intermediate steps of synthesis, ensuring stability and selective reactivity.

The azepane ring system in this compound introduces additional complexity and functionality. Azepanes are seven-membered nitrogen-containing rings that are known for their structural rigidity and ability to mimic natural product motifs. The 2-oxoazepan moiety within this compound further enhances its potential as a scaffold for drug design. Recent research has demonstrated that such structures can modulate enzyme activity and target specific cellular pathways, making them promising candidates for pharmacological applications.

From a synthetic perspective, the preparation of Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate involves multi-step processes that require precise control over reaction conditions. The use of the Boc group allows for orthogonal protection strategies, enabling chemists to manipulate other reactive sites without interference. This level of control is essential for constructing molecules with high structural complexity and functional diversity.

In terms of applications, this compound has been explored in various contexts, including peptide synthesis, macrocycle formation, and the development of bioconjugates. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in click chemistry and other modular assembly techniques. Moreover, the azepane ring system provides opportunities for incorporating stereochemistry, which is critical for optimizing pharmacokinetic properties in drug candidates.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate. Quantum mechanical calculations have revealed that the chloromethyl group exhibits significant electrophilicity due to its partial positive charge distribution. This insight has guided researchers in designing more efficient synthetic pathways and predicting reaction outcomes with greater accuracy.

Furthermore, the integration of this compound into larger molecular frameworks has been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise characterization of intermediates and final products, ensuring high purity and structural integrity.

In conclusion, Chloromethyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-oxoazepan-1-yl)acetate represents a cutting-edge chemical entity with diverse applications in organic synthesis and drug discovery. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing chemical research and developing innovative therapeutic agents.